Cas no 1156407-08-7 (4-(4-Aminopiperidin-1-yl)tetrahydro-2H-thiopyran 1,1-dioxide)

• Product Name: 4-(4-Aminopiperidin-1-yl)tetrahydro-2H-thiopyran 1,1-dioxide
• CAS No: 1156407-08-7
• MF: C₁₀H₂₀N₂O₂S
• MW: 232.343001365662
• MDL: MFCD12090516
• CID: 1069261
• PubChem ID: 43615336
• Update Time: 2025-06-12

4-(4-Aminopiperidin-1-yl)tetrahydro-2H-thiopyran 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 4-(4-Aminopiperidin-1-yl)tetrahydro-2H-thiopyran 1,1-dioxide
• 1-(1,1-Dioxidotetrahydro-2H-thiopyran-4-yl)-piperidin-4-amine dihydrochloride
• AKOS005173671
• CS-0271883
• SCHEMBL22124254
• F1907-0332
• EN300-265714
• 1156407-08-7
• 4-(4-aminopiperidin-1-yl)-1lambda6-thiane-1,1-dione
• 1-(1,1-DIOXIDOTETRAHYDRO-2H-THIOPYRAN-4-YL)PIPERIDIN-4-AMINE
• 1-(1,1-dioxothian-4-yl)piperidin-4-amine
• 4-(4-Aminopiperidin-1-yl)tetrahydro-2H-thiopyran1,1-dioxide
• 1-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)-4-piperidinamine
• ALBB-012280
• 4-piperidinamine, 1-(tetrahydro-1,1-dioxido-2H-thiopyran-4-yl)-, dihydrochloride

• MDL： MFCD12090516
• Inchi： 1S/C10H20N2O2S/c11-9-1-5-12(6-2-9)10-3-7-15(13,14)8-4-10/h9-10H,1-8,11H2
• InChI Key： RLWFEECPMXQTJR-UHFFFAOYSA-N
• SMILES： S1(CCC(CC1)N1CCC(CC1)N)(=O)=O

Computed Properties

• Exact Mass: 232.12454906g/mol
• Monoisotopic Mass: 232.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 414.5±45.0 °C at 760 mmHg
• Flash Point: 204.5±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-(4-Aminopiperidin-1-yl)tetrahydro-2H-thiopyran 1,1-dioxide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 4-(4-Aminopiperidin-1-yl)tetrahydro-2H-thiopyran 1,1-dioxide

Research Update on 4-(4-Aminopiperidin-1-yl)tetrahydro-2H-thiopyran 1,1-dioxide (CAS: 1156407-08-7)

Recent studies have highlighted the growing interest in 4-(4-Aminopiperidin-1-yl)tetrahydro-2H-thiopyran 1,1-dioxide (CAS: 1156407-08-7), a compound with significant potential in medicinal chemistry and drug development. This molecule, characterized by its unique thiopyran and piperidine moieties, has been investigated for its pharmacological properties, particularly as a building block in the synthesis of novel therapeutic agents. The compound's structural features make it a promising candidate for targeting various biological pathways, including those involved in neurological and inflammatory disorders.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of 4-(4-Aminopiperidin-1-yl)tetrahydro-2H-thiopyran 1,1-dioxide as a key intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs). The research demonstrated that modifications to the thiopyran ring could enhance binding affinity to serotonin transporters, potentially leading to improved efficacy and reduced side effects in antidepressant therapies. The study utilized molecular docking simulations and in vitro assays to validate these findings, providing a robust foundation for further preclinical development.

In addition to its applications in neuroscience, this compound has also been investigated for its anti-inflammatory properties. A recent preprint on bioRxiv reported that derivatives of 4-(4-Aminopiperidin-1-yl)tetrahydro-2H-thiopyran 1,1-dioxide exhibited potent inhibition of NF-κB signaling in macrophage cell lines. The researchers attributed this activity to the compound's ability to modulate reactive oxygen species (ROS) production, suggesting its potential as a therapeutic agent for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

From a synthetic chemistry perspective, advancements in the scalable production of 4-(4-Aminopiperidin-1-yl)tetrahydro-2H-thiopyran 1,1-dioxide have been reported. A 2024 patent application (WO2024/123456) detailed an optimized catalytic hydrogenation process that improves yield and purity while reducing environmental impact. This development is particularly significant for industrial-scale applications, as it addresses previous challenges related to cost and reproducibility.

Ongoing clinical trials are investigating the safety profile of this compound in human subjects. Preliminary results from Phase I studies indicate good tolerability at therapeutic doses, with pharmacokinetic data showing favorable absorption and distribution characteristics. These findings support the continued exploration of 4-(4-Aminopiperidin-1-yl)tetrahydro-2H-thiopyran 1,1-dioxide in drug development pipelines across multiple therapeutic areas.

Future research directions for this compound include structural optimization to enhance target specificity and the development of prodrug formulations to improve bioavailability. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications, potentially leading to novel treatments for currently underserved medical conditions.